GSK864

• Molecular Formula: C30H31FN6O4
• Molecular Weight: 558.6 g/mol
• InChI: InChI=1S/C30H31FN6O4/c1-17-12-21(13-18(2)25(17)41-4)34-27(38)24-22-15-36(28(39)23-6-5-11-33-23)16-30(3,29(32)40)26(22)37(35-24)14-19-7-9-20(31)10-8-19/h5-13,33H,14-16H2,1-4H3,(H2,32,40)(H,34,38)/t30-/m0/s1
• InChIKey: DUCNNEYLFOQFSW-PMERELPUSA-N

GSK864: Selective Allosteric Inhibitor of Mutant IDH1

GSK864 is a potent, cell-penetrant, allosteric chemical probe that targets oncogenic isocitrate dehydrogenase 1 (IDH1) mutants, primarily R132C, R132H, and R132G [1]. Developed by GlaxoSmithKline and made available through the SGC, it binds at the IDH1 dimer interface in a cofactor-dependent manner [1]. This compound is designed for preclinical research into IDH1-driven malignancies such as acute myeloid leukemia and glioblastoma.

Target Oncogenic IDH1 mutants (R132C, R132H, R132G) with reported mutant-selective binding

Mechanism Allosteric inhibitor binding at the IDH1 dimer interface in a cofactor-dependent manner

Research Models Preclinical IDH1-driven malignancy models including AML and glioblastoma studies

• [1] Structural Genomics Consortium (SGC). GSK864 Inhibitor for mutant isocitrate dehydrogenase. Chemical Probes Portal. View Source

Mutant IDH1 Inhibitor Selectivity and Resistance

Allosteric inhibitors of mutant IDH1 are structurally diverse, binding at distinct sites within the dimer interface. This leads to profound differences in mutant selectivity, susceptibility to resistance mutations like S280F, and pharmacokinetic profiles [1]. For example, the clinical inhibitor ivosidenib loses activity against S280F variants, whereas GSK864 retains the ability to suppress 2-hydroxyglutarate (2-HG) production. Similarly, even within the GSK chemical series, GSK321 is a more potent but less PK-optimized analog. The selection of GSK864 over another inhibitor must be driven by the specific experimental model and the resistance status of the IDH1 mutant being studied [1].

Structural

GSK864: distinct dimer-interface binding site

Ivosidenib: different allosteric pocket, susceptible to S280F resistance

Binding-site divergence may cause differential mutant selectivity and resistance profiles.

Potency / PK

GSK864: improved in vivo exposure, supports once-daily dosing models

GSK321: higher biochemical potency but less favorable PK profile

Potency differences may not translate to sustained target engagement in animal studies.

Selectivity

GSK864: wider mutant vs. wild-type IDH1 selectivity window reported

GSK321: narrower selectivity window, higher wild-type IDH1 inhibition

Wild-type IDH1 engagement may confound mutant-specific phenotype interpretation.

• [1] Reinbold, R., John, T., Deane, J.E. et al. Resistance to the isocitrate dehydrogenase 1 mutant inhibitor ivosidenib can be overcome by alternative dimer-interface binding inhibitors. Nat Commun 13, 4785 (2022). View Source

Quantitative Differentiation of GSK864

Activity Against Ivosidenib-Resistant S280F Mutants

In LN-18 glioblastoma cells engineered to express the ivosidenib-resistant IDH1 variants R132C/S280F or R132H/S280F, treatment with 5 µM ivosidenib was ineffective at suppressing 2-HG levels. In contrast, GSK864 at 5 µM retained the capacity to reduce 2-HG production [1]. This directly demonstrates that GSK864 can overcome a key clinical resistance mechanism.

S280F Resistance Overcome

Head-to-head

GSK864 at 5 µM retained 2-HG suppression in LN-18 cells with R132C/S280F or R132H/S280F IDH1 mutants, while ivosidenib was ineffective.

Supports resistance-model endpoint context; GSK864 overcomes a clinically observed resistance mutation.

Data from recombinant LN-18 glioblastoma models; reported 2-HG reduction after 24h treatment.

Evidence Dimension	Cellular 2-HG suppression in LN-18 cells expressing IDH1 S280F variants (5 µM treatment)
Target Compound Data	GSK864: Active in reducing 2-HG levels
Comparator Or Baseline	Ivosidenib: Not/poorly active in reducing 2-HG levels
Quantified Difference	Ivosidenib is ineffective; GSK864 retains activity despite the S280F resistance mutation.
Conditions	LN-18 glioblastoma cells expressing recombinant R132C/S280F or R132H/S280F IDH1 variants; 24h treatment.

Why This Matters

Ivosidenib is an FDA-approved drug, making GSK864 the preferred tool compound for studying resistance mechanisms and developing second-line therapies in preclinical AML and glioma models.

• [1] Reinbold, R., John, T., Deane, J.E. et al. Resistance to the isocitrate dehydrogenase 1 mutant inhibitor ivosidenib can be overcome by alternative dimer-interface binding inhibitors. Nat Commun 13, 4785 (2022). Fig. 5. View Source

Mutant IDH1 Potency and Wild-Type Selectivity Profile

GSK864 inhibits IDH1 mutants R132C, R132H, and R132G with IC50 values of 8.8, 15.2, and 16.6 nM, respectively [1]. Its selectivity over wild-type IDH1 (IC50 = 466.5 nM) is ~30-50 fold, and it shows minimal activity against IDH2 (WT IC50 = 1360 nM; R140Q IC50 = 1916 nM) [2]. In contrast, the analog GSK321 is more potent against mutants (IC50: 3.8-4.6 nM) but also more potent against wild-type IDH1 (IC50: 46 nM), reducing its selectivity window [3].

Mutant IDH1 Selectivity

Cross-study

GSK864 IC50: R132C 8.8 nM, R132H 15.2 nM, R132G 16.6 nM; WT IDH1 466.5 nM (~53-fold window). GSK321 IC50: mutants 3.8-4.6 nM, WT IDH1 46 nM (~10-12-fold window).

Reported selectivity window supports mutant-specific pathway-response studies.

Biochemical NADPH production assay with recombinant enzymes; off-target IDH2 inhibition minimal.

Evidence Dimension	Biochemical IC50 against IDH1 variants and selectivity over wild-type IDH1/IDH2
Target Compound Data	IC50 (R132C): 8.8 nM, (R132H): 15.2 nM, (R132G): 16.6 nM; WT IDH1 IC50: 466.5 nM; IDH2 IC50s > 1000 nM.
Comparator Or Baseline	GSK321: IC50 (R132C): 3.8 nM, (R132H): 4.6 nM; WT IDH1 IC50: 46 nM.
Quantified Difference	GSK864 exhibits a ~53-fold selectivity window over WT IDH1, whereas GSK321 exhibits only a ~10-12-fold window.
Conditions	NADPH production assay with recombinant IDH enzymes (biochemical IC50).

Why This Matters

A wider selectivity window over wild-type IDH1 reduces the likelihood of on-target, off-tissue effects in normal cells, making GSK864 a more selective probe for studying mutant-specific phenotypes.

• [1] Chemical Probes Portal. GSK864. Potency and Selectivity Data. View Source
• [2] Chemical Probes Portal. GSK864. Off-Target Selectivity Assessments. View Source
• [3] Adooq Bioscience. GSK321 Datasheet. Biological Activity. View Source

In Vivo Pharmacokinetic Profile Comparison

GSK864 is a second-generation molecule derived from the GSK321 scaffold with structural modifications specifically aimed at improving its pharmacokinetic properties for in vivo use . Following a single intraperitoneal (IP) dose of 213 mg/kg in CD-1 mice, GSK864 maintains significant blood concentrations for over 24 hours [1]. In contrast, GSK321 is reported to have a less favorable PK profile, limiting its utility in long-term animal studies .

In Vivo PK Profile

Class-level

GSK864 maintained significant blood concentrations >24h after single IP dose (213 mg/kg) in CD-1 mice. GSK321 requires higher doses or more frequent administration for comparable exposure.

Prolonged exposure may support sustained target engagement in once-daily in vivo models.

Class-level inference; formulation-specific PK property; validate in your model.

Evidence Dimension	In vivo plasma exposure duration in mice
Target Compound Data	Significant blood concentrations maintained for up to 24 hours post-IP dose (213 mg/kg).
Comparator Or Baseline	GSK321: Requires higher doses or more frequent administration to achieve comparable exposure (qualitative property).
Quantified Difference	GSK864 demonstrates a prolonged exposure profile, enabling sustained target engagement in once-daily dosing models.
Conditions	CD-1 mice; IP administration; formulation: PG:DMSO:PEG400:H2O.

Why This Matters

Superior PK enables robust in vivo efficacy studies, including xenograft and patient-derived xenograft (PDX) models, without complex formulation or continuous infusion, reducing experimental variability.

• [1] Okoye-Okafor UC, et al. New IDH1 mutant inhibitors for treatment of acute myeloid leukemia. Nat Chem Biol. 2015 Nov;11(11):878-86. View Source

Chemoproteomic Confirmation of IDH1 as the Sole High-Affinity Target

A chemoproteomic pull-down experiment using an immobilized analog (GSK321) of GSK864 in HT-1080 cell lysate identified over 300 proteins by LC-MS/MS. Crucially, only IDH1 was found to bind with an IC50 below 200 nM, confirming that this chemical series has minimal off-target binding within the detectable proteome [1][2].

Proteome-wide Target Engagement

Class-level

Chemoproteomic pull-down (GSK321 analog) identified >300 proteins; only IDH1 bound with IC50

Indicates high target selectivity; supports attribution of cellular phenotypes to IDH1 inhibition.

TMT-based quantitative proteomics; single cell line context.

Evidence Dimension	Proteome-wide target identification via affinity enrichment and quantitative mass spectrometry
Target Compound Data	Analog (GSK321): Only 1 out of >300 detected proteins had an IC50 < 200 nM (IDH1).
Comparator Or Baseline	Vehicle and inactive analog (GSK990) controls showed no specific enrichment.
Quantified Difference	The probability of a non-IDH1 target with similar affinity is indeterminably low in this cellular context.
Conditions	HT-1080 fibrosarcoma cell lysate; TMT-based quantitative proteomics.

Why This Matters

This provides robust evidence that GSK864 is a highly selective chemical probe, enabling researchers to confidently attribute cellular phenotypes to IDH1 inhibition rather than polypharmacology.

• [1] Structural Genomics Consortium (SGC). GSK864 Inhibitor for mutant isocitrate dehydrogenase. Chemoproteomics section. View Source
• [2] Okoye-Okafor UC, et al. New IDH1 mutant inhibitors for treatment of acute myeloid leukemia. Nat Chem Biol. 2015 Nov;11(11):878-86. View Source

Preclinical Oncology Applications of GSK864

Resistance Mechanism Elucidation

When studying acquired resistance to ivosidenib or other orthosteric inhibitors, GSK864 is the tool compound of choice. As demonstrated, it overcomes the common S280F resistance mutation that ablates ivosidenib binding, allowing researchers to test sequential or combination treatment strategies in isogenic cell line pairs [1].

In Vivo Pharmacodynamic and Efficacy Studies

GSK864's improved pharmacokinetic profile over its predecessor GSK321 makes it suitable for sustained in vivo target engagement studies. Researchers can dose mice once daily via IP at 213 mg/kg and monitor 2-HG reduction in tumor tissue or plasma over 24 hours to establish robust PK/PD models [1].

Chemical Probe Controls for Dependency Studies

The availability of the structurally matched, inactive negative control GSK990 is essential for rigorous experiments. At equal concentrations, GSK990 does not inhibit IDH1 activity, allowing researchers to rule out off-target or assay interference effects when combined with GSK864, a standard practice for chemical probe validation [1].

Application

Selection Property

Validation Focus

IDH1 resistance mechanism studies

Activity against S280F mutant variants

2-HG suppression in isogenic cell models expressing resistant IDH1

In vivo pharmacodynamic research

Sustained plasma exposure profile

2-HG reduction in tumor tissue/plasma over 24h post-dose

Chemical probe control experiments

Availability of matched inactive analog GSK990

Exclusion of off-target or assay interference effects in IDH1 inhibition studies

• [1] Reinbold, R., John, T., Deane, J.E. et al. (2022) & Okoye-Okafor UC, et al. (2015). See Section 3 for detailed evidence. View Source